Cas no 568551-25-7 (3-Amino-1-(1-methoxypropan-2-yl)thiourea)

• Product Name: 3-Amino-1-(1-methoxypropan-2-yl)thiourea
• CAS No: 568551-25-7
• MF: C₅H₁₃N₃OS
• MW: 163.24121928215
• CID: 3105383
• PubChem ID: 3759450
• Update Time: 2025-08-05

3-Amino-1-(1-methoxypropan-2-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-1-methylethyl)hydrazinecarbothioamide
• EN300-03856
• AKOS016040118
• 3-amino-1-(1-methoxypropan-2-yl)thiourea
• G35400
• Z56891288
• AKOS000271121
• 568551-25-7
• 1-amino-3-(1-methoxypropan-2-yl)thiourea
• 3-Amino-1-(1-methoxypropan-2-yl)thiourea

• Inchi： 1S/C5H13N3OS/c1-4(3-9-2)7-5(10)8-6/h4H,3,6H2,1-2H3,(H2,7,8,10)
• InChI Key： JIMFBCYLGCKKOS-UHFFFAOYSA-N
• SMILES： S=C(NN)NC(C)COC

Computed Properties

• Exact Mass: 163.07793322Da
• Monoisotopic Mass: 163.07793322Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 91.4Ų

Additional information on 3-Amino-1-(1-methoxypropan-2-yl)thiourea

Introduction to 3-Amino-1-(1-methoxypropan-2-yl)thiourea (CAS No. 568551-25-7) in Modern Chemical and Pharmaceutical Research

The compound 3-Amino-1-(1-methoxypropan-2-yl)thiourea (CAS No. 568551-25-7) represents a significant advancement in the field of heterocyclic chemistry, particularly in the development of novel pharmaceutical agents. This compound, characterized by its unique structural framework comprising an amino group, a thiourea moiety, and an isopropyl ether side chain, has garnered considerable attention due to its versatile biological activities and potential therapeutic applications.

At the core of its molecular structure lies the thiourea moiety, a well-documented pharmacophore known for its broad-spectrum biological interactions. Thioureas have long been explored for their antimicrobial, antifungal, and anticancer properties, with numerous derivatives having transitioned from academic research to clinical trials. The incorporation of a secondary amino group in 3-Amino-1-(1-methoxypropan-2-yl)thiourea enhances its reactivity, enabling further functionalization and modulation of its pharmacological profile.

The presence of a 1-methoxypropan-2-yl side chain introduces an additional layer of complexity to the compound’s behavior. This functional group not only influences the compound’s solubility and metabolic stability but also modulates its interactions with biological targets. Recent studies have highlighted the role of methoxy-substituted compounds in enhancing drug bioavailability and reducing off-target effects, making this modification particularly valuable in drug design.

In the context of contemporary pharmaceutical research, 3-Amino-1-(1-methoxypropan-2-yl)thiourea has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its structural flexibility allows for facile derivatization into pharmacologically active agents targeting various disease pathways. For instance, researchers have explored its utility in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound’s ability to serve as a scaffold for such derivatives underscores its importance in medicinal chemistry.

One of the most compelling aspects of 3-Amino-1-(1-methoxypropan-2-yl)thiourea is its observed bioactivity across multiple therapeutic domains. Preclinical studies have demonstrated its efficacy in inhibiting certain enzymatic pathways associated with neurodegenerative disorders. The thiourea moiety’s interaction with specific protein targets has been linked to reduced oxidative stress and improved neuronal survival, making this compound a promising candidate for further investigation in neuroprotective therapies.

The synthesis of 3-Amino-1-(1-methoxypropan-2-yl)thiourea (CAS No. 568551-25-7) involves well-established organic chemistry techniques, including nucleophilic substitution reactions and condensation processes. Its synthetic accessibility makes it an attractive building block for high-throughput screening programs aimed at identifying novel drug candidates. Researchers leveraging computational chemistry have further optimized synthetic routes to improve yield and purity, ensuring that larger-scale production remains feasible.

Advances in analytical techniques have enabled detailed characterization of 3-Amino-1-(1-methoxypropan-2-yl)thiourea, providing insights into its physicochemical properties and stability under various conditions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its molecular structure and dynamics. These studies not only validate the synthetic pathways but also inform drug formulation strategies to enhance therapeutic efficacy.

The growing interest in 3-Amino-1-(1-methoxypropan-2-yl)thiourea is reflected in the increasing number of patents filed for derivatives thereof. Pharmaceutical companies and academic institutions alike are investing in research to unlock new therapeutic possibilities derived from this compound. Collaborative efforts between chemists, biologists, and clinicians are essential to translate these findings into tangible medical breakthroughs.

Looking ahead, the future prospects for 3-Amino-1-(1-methoxypropan-2-yl)thiourea appear bright, particularly as drug discovery continues to evolve towards more targeted and personalized therapies. Its unique structural features make it a valuable asset in the quest for novel treatments across a wide range of diseases. As research progresses, it is likely that new applications will emerge, further solidifying its role as a cornerstone compound in modern chemical biology.